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Compound of Interest

Compound Name: GTS-21 dihydrochloride

Cat. No.: B1672419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GTS-21 dihydrochloride, also known as DMXB-A, is a selective partial agonist for the α7

nicotinic acetylcholine receptor (α7-nAChR).[1][2] It is a valuable research tool for investigating

neurological and inflammatory pathways. Proper preparation of stock solutions is critical for

obtaining reliable and reproducible experimental results. These application notes provide

detailed protocols for the preparation, storage, and handling of GTS-21 dihydrochloride stock

solutions.

Physicochemical Properties
A summary of the key physicochemical properties of GTS-21 dihydrochloride is presented in

the table below.
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Property Value

Synonyms DMXB-A, DMBX-anabaseine

CAS Number 156223-05-1

Molecular Formula C₁₉H₂₀N₂O₂ · 2HCl

Molecular Weight 381.3 g/mol

Appearance Solid, faintly yellow to dark yellow powder

Purity ≥98%

Solubility Data
The solubility of GTS-21 dihydrochloride in various common laboratory solvents is crucial for

the preparation of stock solutions. The following table summarizes the solubility data.

Solvent Solubility

DMSO ~2 mg/mL to 25 mg/mL

Ethanol ~1 mg/mL to 3 mg/mL

Dimethylformamide (DMF) ~1 mg/mL

PBS (pH 7.2) ~10 mg/mL

Water >5 mg/mL

Note: The solubility in DMSO can be affected by moisture; it is recommended to use fresh,

anhydrous DMSO.[3] For aqueous solutions, it is advised not to store them for more than one

day.[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
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This protocol describes the preparation of a 10 mM stock solution of GTS-21 dihydrochloride
in dimethyl sulfoxide (DMSO).

Materials:

GTS-21 dihydrochloride (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a clean, designated workspace. Use sterile tubes

and pipette tips to minimize contamination.

Weighing: Accurately weigh the desired amount of GTS-21 dihydrochloride powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.813 mg of GTS-21 dihydrochloride (Molecular Weight = 381.3 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the GTS-
21 dihydrochloride powder. For the example above, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if necessary.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.[2]

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[2][3][5]

Protocol 2: Preparation of an Aqueous Stock Solution
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This protocol outlines the preparation of a stock solution of GTS-21 dihydrochloride in an

aqueous buffer such as Phosphate-Buffered Saline (PBS).

Materials:

GTS-21 dihydrochloride (solid)

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile conical tubes or vials

Calibrated analytical balance

Vortex mixer or magnetic stirrer

Sterile 0.22 µm syringe filter

Procedure:

Weighing: Weigh the required amount of GTS-21 dihydrochloride powder. For instance, to

prepare 1 mL of a 10 mg/mL solution in PBS, weigh 10 mg of the compound.

Dissolution: Add the weighed powder to the appropriate volume of PBS (pH 7.2).

Mixing: Mix thoroughly by vortexing or using a magnetic stirrer until the solid is fully

dissolved.

Sterilization: If the solution is intended for cell culture experiments, sterilize it by passing it

through a 0.22 µm syringe filter.[2]

Usage: It is highly recommended to prepare aqueous solutions fresh and use them on the

same day, as their stability is limited.[4] Do not store aqueous solutions for more than one

day.[4]

Storage and Stability
Proper storage is essential to maintain the integrity of GTS-21 dihydrochloride and its

solutions.
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Form Storage Temperature Stability

Solid -20°C ≥ 4 years[4][6]

Stock Solution in

DMSO/Ethanol
-20°C 1 month[2][3][5]

-80°C 6 months to 1 year[2][3][5]

Aqueous Solution 2-8°C
Not recommended for storage

beyond one day[4]

Note: Protect the solid compound and stock solutions from light.[7]

Signaling Pathway
GTS-21 is a selective partial agonist of the α7 nicotinic acetylcholine receptor (α7-nAChR).[1]

[2] Activation of this receptor leads to a cascade of downstream signaling events that are

implicated in neuroprotection and anti-inflammatory responses.[8][9][10]
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Caption: GTS-21 signaling pathway via α7-nAChR.

Experimental Workflow
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The following diagram illustrates a typical experimental workflow for using a freshly prepared

GTS-21 dihydrochloride stock solution.
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Caption: Experimental workflow for GTS-21 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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